Cas no 67990-33-4 (1,2-dimethyl-3-(benzyl)-5-(trifluoromethyl)-1H-benzimidazolium bromide)

• Product Name: 1,2-dimethyl-3-(benzyl)-5-(trifluoromethyl)-1H-benzimidazolium bromide
• CAS No: 67990-33-4
• MF: C₁₇H₁₆BrF₃N₂
• MW: 385.22155380249
• CID: 968156
• PubChem ID: 106327
• Update Time: 2025-04-19

1,2-dimethyl-3-(benzyl)-5-(trifluoromethyl)-1H-benzimidazolium bromide Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-3-(benzyl)-5-(trifluoromethyl)-1H-benzimidazolium bromide
• 1H-Benzimidazolium, 1,2-dimethyl-3-(phenylmethyl)-5-(trifluoromethyl)-, bromide (1:1)
• 1H-Benzimidazolium, 1,2-dimethyl-3-(phenylmethyl)-5-(trifluoromethyl)-, bromide
• EINECS 268-055-5
• DTXSID30987411
• 3-Benzyl-1,2-dimethyl-5-trifluoromethylbenzimidazolium bromide
• 67990-33-4
• 1-Benzyl-2,3-dimethyl-6-(trifluoromethyl)-1H-benzimidazol-3-ium bromide
• LGNCYVAORGWGQP-UHFFFAOYSA-M

• Inchi： 1S/C17H16F3N2.BrH/c1-12-21(2)15-9-8-14(17(18,19)20)10-16(15)22(12)11-13-6-4-3-5-7-13;/h3-10H,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： LGNCYVAORGWGQP-UHFFFAOYSA-M
• SMILES： [Br-].FC(C1C=CC2=C(C=1)N(CC1C=CC=CC=1)C(C)=[N+]2C)(F)F

Computed Properties

• Exact Mass: 384.04490g/mol
• Monoisotopic Mass: 384.04490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų